Cas no 1567876-87-2 ((1S)-2-amino-1-(4-propoxyphenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(4-propoxyphenyl)ethan-1-ol
• CAS No: 1567876-87-2
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6110200
• PubChem ID: 29888705
• Update Time: 2025-08-05

(1S)-2-amino-1-(4-propoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(4-propoxyphenyl)ethan-1-ol
• EN300-1147351
• AKOS021320791
• 1567876-87-2

• Inchi： 1S/C11H17NO2/c1-2-7-14-10-5-3-9(4-6-10)11(13)8-12/h3-6,11,13H,2,7-8,12H2,1H3/t11-/m1/s1
• InChI Key： WWVCCURPHCZQND-LLVKDONJSA-N
• SMILES： O(CCC)C1C=CC(=CC=1)[C@@H](CN)O

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (1S)-2-amino-1-(4-propoxyphenyl)ethan-1-ol

Introduction to (1S)-2-amino-1-(4-propoxyphenyl)ethan-1-ol and Its Significance in Modern Chemical Research

The compound with the CAS number 1567876-87-2 is a fascinating molecule known by its systematic name, (1S)-2-amino-1-(4-propoxyphenyl)ethan-1-ol. This compound has garnered considerable attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential biological activities. The presence of both amino and hydroxyl functional groups, coupled with a propoxyphenyl moiety, makes it a versatile scaffold for further chemical modifications and biological investigations.

In recent years, there has been a growing interest in developing novel molecules that can interact with biological targets in unique ways. The stereochemistry of the compound, specifically the (1S) configuration at the chiral center, plays a crucial role in determining its biological efficacy. Chiral drugs often exhibit different pharmacological profiles depending on their stereoisomeric form, making the precise control of stereochemistry essential for drug development.

The propoxyphenyl group in (1S)-2-amino-1-(4-propoxyphenyl)ethan-1-ol is particularly noteworthy as it can serve as a pharmacophore for various biological activities. This moiety has been explored in several drug candidates due to its ability to interact with receptors and enzymes in the body. For instance, derivatives of propoxyphenyl have shown promise in the treatment of neurological disorders by modulating neurotransmitter activity.

Recent studies have highlighted the potential of this compound as a lead molecule for further drug discovery. Researchers have been particularly interested in its ability to inhibit certain enzymes involved in inflammatory pathways. By targeting these enzymes, compounds like (1S)-2-amino-1-(4-propoxyphenyl)ethan-1-ol could offer new therapeutic strategies for conditions such as arthritis and other inflammatory diseases.

The hydroxyl group attached to the ethyl chain provides another site for chemical modification, allowing researchers to explore a wide range of derivatives. Functionalization at this position can alter the solubility, bioavailability, and metabolic stability of the compound, making it an attractive candidate for structure-activity relationship (SAR) studies.

In addition to its potential therapeutic applications, (1S)-2-amino-1-(4-propoxyphenyl)ethan-1-ol has also been studied for its role in chemical synthesis. The combination of an amino group and a hydroxyl group makes it a versatile intermediate for constructing more complex molecules. This has led to several innovative synthetic pathways being developed, which could have broader implications in organic chemistry and industrial applications.

The use of computational methods has further enhanced the understanding of this compound's properties. Molecular modeling techniques have been employed to predict how (1S)-2-amino-1-(4-propoxyphenyl)ethan-1-ol interacts with biological targets at the molecular level. These simulations have provided valuable insights into its binding affinity and mechanism of action, guiding experimental efforts and accelerating the drug discovery process.

One particularly exciting area of research involves using this compound as a building block for peptidomimetics. Peptidomimetics are designed to mimic the biological activity of peptides but with improved stability and bioavailability. The structural features of (1S)-2-amino-1-(4-propoxyphenyl)ethan-1-ol make it an ideal candidate for creating such mimetics, which could lead to novel treatments for various diseases.

The synthesis of this compound has also seen significant advancements in recent years. New synthetic routes have been developed that improve yield and purity, making it more accessible for research purposes. These advancements have not only facilitated academic research but also opened doors for industrial applications where high-quality starting materials are essential.

The impact of this compound on drug discovery is further underscored by its inclusion in several patent filings and scientific publications. Researchers around the world have recognized its potential and are exploring its applications in various therapeutic areas. This growing body of evidence highlights the importance of continued research into this molecule and its derivatives.

In conclusion, (1S)-2-amino-1-(4-propoxyphenyl)ethan-1-ol (CAS no 1567876-87-2) is a remarkable compound with significant implications in modern chemical research. Its unique structural features, combined with its potential biological activities, make it a valuable asset in both academic and industrial settings. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of novel therapeutics.